Cas no 1341641-93-7 (3-fluoro-4-(methanesulfonylmethyl)aniline)

• Product Name: 3-fluoro-4-(methanesulfonylmethyl)aniline
• CAS No: 1341641-93-7
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 4590040
• PubChem ID: 64768892
• Update Time: 2025-06-09

3-fluoro-4-(methanesulfonylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(methanesulfonylmethyl)aniline
• Benzenamine, 3-fluoro-4-[(methylsulfonyl)methyl]-

• Inchi： 1S/C8H10FNO2S/c1-13(11,12)5-6-2-3-7(10)4-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： CKUGWPPVJRPTLQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CS(C)(=O)=O)C(F)=C1

Additional information on 3-fluoro-4-(methanesulfonylmethyl)aniline

3-Fluoro-4-(Methanesulfonylmethyl)aniline (CAS No. 1341641-93-7): An Overview of Its Properties, Applications, and Recent Research Developments

3-Fluoro-4-(methanesulfonylmethyl)aniline (CAS No. 1341641-93-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structural features, which include a fluorine atom and a methanesulfonylmethyl group attached to an aniline backbone. These functional groups endow the molecule with a range of interesting properties and potential applications.

The chemical structure of 3-fluoro-4-(methanesulfonylmethyl)aniline is particularly noteworthy due to its aromatic ring and the presence of both electron-withdrawing and electron-donating substituents. The fluorine atom introduces polarity and can influence the compound's reactivity and solubility properties. Meanwhile, the methanesulfonylmethyl group adds a sulfoxide functionality, which can enhance the molecule's stability and reactivity in various chemical reactions.

In terms of synthesis, 3-fluoro-4-(methanesulfonylmethyl)aniline can be prepared through several well-established methods. One common approach involves the reaction of 4-fluorobenzylamine with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds with high yield and purity, making it a reliable method for large-scale production. Another synthetic route involves the nucleophilic substitution of a suitable precursor, such as 4-fluorobenzyl bromide, with sodium azide followed by reduction to form the aniline derivative.

The physical properties of 3-fluoro-4-(methanesulfonylmethyl)aniline are also well-characterized. It is a white crystalline solid with a melting point ranging from 75 to 80°C. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

In the pharmaceutical industry, 3-fluoro-4-(methanesulfonylmethyl)aniline has shown promise as an intermediate in the synthesis of several drug candidates. Its unique structure allows it to serve as a building block for compounds with diverse biological activities. For example, recent studies have explored its potential as a precursor for developing novel antiviral agents and anticancer drugs. The introduction of the fluorine atom can enhance the pharmacokinetic properties of these compounds, improving their bioavailability and metabolic stability.

Beyond pharmaceutical applications, 3-fluoro-4-(methanesulfonylmethyl)aniline has found use in materials science. Its aromatic structure and functional groups make it an attractive candidate for the development of advanced materials such as polymers and coatings. Research has shown that derivatives of this compound can be incorporated into polymer matrices to improve their mechanical properties, thermal stability, and resistance to environmental factors.

In recent years, there has been growing interest in the environmental impact of organic compounds used in industrial processes. Studies have investigated the biodegradability and toxicity of 3-fluoro-4-(methanesulfonylmethyl)aniline. While preliminary results suggest that it is relatively stable under environmental conditions, further research is needed to fully understand its long-term effects on ecosystems.

The safety profile of 3-fluoro-4-(methanesulfonylmethyl)aniline is another important consideration. Laboratory studies have indicated that it exhibits low acute toxicity when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to prevent exposure and ensure worker safety.

In conclusion, 3-fluoro-4-(methanesulfonylmethyl)aniline (CAS No. 1341641-93-7) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structural features make it a valuable intermediate for synthesizing novel compounds with diverse biological activities and material properties. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.